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Get Quote

Chemical Identification and Properties

Perfluorohept-3-ene is a perfluorinated alkene with the linear formula C₇F₁₄. It exists as different structural

and stereoisomers. The table below summarizes its core identifiers and characteristics.

Table 1: Chemical Profile of Perfluorohept-3-ene

Property Description

CAS Registry
Number

63703-15-1 (for perfluorohept-3-ene) [1]

Related CAS No. 355-63-5 (for perfluorohept-1-ene, often contains perfluorohept-2-ene as an
impurity) [2]

Molecular Formula C₇F₁₄ [1] [2]

Molecular Weight 350.05 g/mol [2]

Synonym Tetradecafluoro-3-heptene [1]
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Property Description

Chemical Structure Linear perfluoroalkene with a double bond at the 3-position. Exists as cis- and
trans- isomers.

Synthesis and Production Protocols

A primary method for synthesizing perfluorohept-3-ene is the catalytic isomerization of terminal

perfluoroalkenes. This process is efficient and stereoselective.

Isomerization of Perfluorohept-1-ene

This protocol describes the synthesis of perfluorohept-3-ene from the more readily available terminal

isomer, perfluorohept-1-ene, using a fluorided aluminum catalyst [3].

Workflow: Synthesis via Catalytic Isomerization
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2.1.1 Materials

Reactant: Perfluorohept-1-ene (CAS 355-63-5) [2].

Catalyst: Fluorided aluminum catalyst (AlClₓFy) [3].
Equipment: A pressure-safe reaction vessel (e.g., a Parr reactor), equipped with a magnetic stirrer

and temperature control. An inert atmosphere (Nitrogen or Argon) is recommended.

2.1.2 Procedure

Reaction Setup: Charge the reaction vessel with perfluorohept-1-ene and add the AlClₓFy catalyst

(catalytic amount, e.g., 0.1-1.0 mol%).
Isomerization: Stir the mixture at room temperature. The reaction is exothermic and may require

cooling.
Reaction Monitoring: The reaction progress must be monitored closely using Gas Chromatography

(GC) or ¹⁹F NMR spectroscopy. The product distribution changes significantly with time [3].
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Reaction Quenching: Once the desired composition is achieved (see Table 2), carefully quench the

reaction by adding a cooled, saturated aqueous solution of sodium bicarbonate to neutralize the
catalyst.

Product Separation: Separate the organic layer and purify the desired perfluorohept-3-ene from
the mixture of perfluorohept-2-ene and unreacted starting material via fractional distillation.

Table 2: Time-Dependent Product Distribution in Perfluorohept-1-ene Isomerization [3]

Reaction Time
(Hours)

CF₃CF=CFCF₂C₃F₇ (Perfluorohept-
2-ene)

CF₃CF₂CF=CFC₃F₇ (Perfluorohept-
3-ene)

1 65.7% (59.3% trans + 6.4% cis) 34.3% (32.0% trans + 2.3% cis)

18 16.5% (15.1% trans + 1.4% cis) 83.4% (78.5% trans + 4.9% cis)

66 6.1% (5.2% trans + 0.9% cis) 94.0% (88.8% trans + 5.2% cis)

90 5.8% (5.0% trans + 0.8% cis) 94.2% (89.2% trans + 5.0% cis)

2.1.3 Key Observations

Stereoselectivity: The isomerization is highly stereoselective, favoring the formation of the trans-

isomer for both the 2-ene and 3-ene products [3].
Kinetic Control: Perfluorohept-2-ene is the kinetic product formed initially, which subsequently

isomerizes to the more thermodynamically stable perfluorohept-3-ene. The reaction time is therefore
a critical parameter [3].

Characterization and Analysis

Proper characterization is essential to confirm the identity and isomeric purity of perfluorohept-3-ene.

Table 3: Analytical Methods for Characterization and Monitoring

Method Application Key Details / Expected Outcomes

Gas
Chromatography

Primary tool for monitoring

reaction progress and

Can separate and quantify the ratios of

perfluorohept-1-ene, perfluorohept-2-ene
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Method Application Key Details / Expected Outcomes

(GC) determining isomeric purity. (cis/trans), and perfluorohept-3-ene (cis/trans).

¹⁹F NMR
Spectroscopy

Definitive confirmation of
molecular structure and

stereochemistry.

Chemical shifts and coupling constants are
distinct for each isomer. The trans-isomer

typically shows a characteristic doublet for the
CF₃ group coupled to the olefinic fluorine.

IR Spectroscopy Functional group analysis. Strong C-F stretching vibrations (1100-1300
cm⁻¹) and a characteristic C=C stretching

vibration for the internal perfluoroalkene.

Workflow: Post-Synthesis Analysis and Application
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Applications and Downstream Chemistry

Perfluorohept-3-ene serves as a versatile building block in organofluorine chemistry.

Synthesis of Unsaturated Fluoroether Heat-Transfer Fluids: Unsaturated fluoroethers derived

from perfluoroalkenes like perfluorohept-3-ene are being developed as next-generation heat-
transfer fluids. They are designed to be inert, non-flammable, have high dielectric strength, and,

importantly, a shorter atmospheric lifetime and lower Global Warming Potential (GWP)
compared to traditional perfluorocarbons (PFCs) and perfluoropolyethers (PFPEs) [4].

Precursor for Valued Chemicals: Recent research highlights innovative pathways to convert
persistent perfluoroalkenes into valuable compounds. For instance, a 2023 study demonstrated the

conversion of perfluoroalkenes into fluorinated N-heterocyclic carbenes (NHCs), which are
valuable ligands in catalysis and materials science [5]. This represents a promising direction for

adding value to PFAS-related intermediates.
Historical Use in Fluorinated Polymers and Materials: As a perfluoroalkene, it can act as a

monomer or co-monomer in polymerization reactions to produce fluorinated polymers, which are used
as water repellents, lubricants, and in other specialty applications [6] [7].

Safety and Environmental Handling

Atmospheric Degradation: Unsaturated perfluoroalkenes like perfluorohept-3-ene are expected to

have short atmospheric lifetimes (on the order of days) due to rapid reaction with OH radicals [6]. This
results in significantly lower Global Warming Potentials (GWPs) compared to their saturated

perfluorocarbon (PFC) counterparts [6] [4].
General Laboratory Safety: While specific handling data for perfluorohept-3-ene is limited,

standard practices for handling reactive fluorinated compounds should be followed. This includes use
in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE) including

gloves and safety glasses, and avoiding contact with strong oxidizers and acids. The catalyst SbF₅
and similar compounds are extremely corrosive and must be handled with extreme care [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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